Cas no 1804516-63-9 (Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate
• CAS No: 1804516-63-9
• MF: C₁₃H₉F₆NO₂S
• MW: 357.271483182907
• CID: 4943173
• Update Time: 2025-05-21

Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H9F6NO2S/c1-2-22-11(21)4-7-3-8(23-13(17,18)19)5-10(9(7)6-20)12(14,15)16/h3,5H,2,4H2,1H3
• InChI Key： BNXMUYQLPRNTOG-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(F)(F)F)C(C#N)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 469
• XLogP3: 4.4
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate

Comprehensive Overview of Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1804516-63-9)

Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1804516-63-9) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and advanced material science. This ester derivative, characterized by its unique trifluoromethyl and cyano functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications due to its structural versatility and reactivity.

The compound's molecular structure features a phenylacetate backbone substituted with trifluoromethylthio and cyano groups, which contribute to its electron-withdrawing characteristics. These attributes are critical in designing molecules with enhanced stability and bioactivity. In recent years, the demand for fluorinated compounds like this has surged, driven by their applications in drug discovery and crop protection. For instance, trifluoromethylated compounds are known to improve metabolic stability and bioavailability, making them a hotspot in medicinal chemistry.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate?" The synthesis typically involves multi-step reactions, including nucleophilic substitution and esterification, with careful control of reaction conditions to ensure high yield and purity. Another common query is: "How does the trifluoromethylthio group influence the compound's reactivity?" This group is known for its lipophilicity and ability to modulate electronic effects, which can significantly alter the compound's interaction with biological targets.

From an industrial perspective, Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are investigating eco-friendly catalytic methods to produce such compounds without hazardous byproducts. This aligns with the broader trend of sustainable chemical manufacturing, a topic that dominates academic and industrial discourse today.

In addition to its synthetic utility, this compound has potential applications in material science, particularly in the development of advanced polymers and coatings. The incorporation of fluorinated moieties can enhance material properties such as thermal stability, chemical resistance, and hydrophobicity. These features are highly sought after in industries ranging from electronics to automotive coatings.

Another area of interest is the compound's role in agrochemical research. Fluorinated compounds are widely used in the formulation of pesticides and herbicides due to their ability to penetrate plant cuticles and resist degradation. As the agricultural sector seeks more efficient and environmentally friendly solutions, compounds like Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate are being rigorously studied for their efficacy and safety profiles.

For those exploring the compound's spectroscopic properties, techniques such as NMR, IR, and mass spectrometry are essential for characterization. These methods help confirm the compound's structure and purity, which are critical for its intended applications. Frequently asked questions include: "What are the key peaks in the IR spectrum of this compound?" and "How does the presence of trifluoromethyl groups affect NMR signals?" Addressing these queries requires a deep understanding of spectroscopic analysis and molecular interactions.

In summary, Ethyl 2-cyano-3-trifluoromethyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1804516-63-9) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and versatile applications make it a subject of ongoing research and innovation. Whether you're a synthetic chemist, a materials scientist, or an agrochemical researcher, this compound offers a wealth of opportunities for exploration and discovery.